Cas no 1214330-66-1 (3',3-Difluorobiphenyl-4-carboxamide)

• Product Name: 3',3-Difluorobiphenyl-4-carboxamide
• CAS No: 1214330-66-1
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 4990414
• Update Time: 2025-06-08

3',3-Difluorobiphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3',3-difluorobiphenyl-4-carboxamide
• 3',3-Difluorobiphenyl-4-carboxamide

• Inchi： 1S/C13H9F2NO/c14-10-3-1-2-8(6-10)9-4-5-11(13(16)17)12(15)7-9/h1-7H,(H2,16,17)
• InChI Key： JVOOIJSSUXWIIM-UHFFFAOYSA-N
• SMILES： FC1=C(C(N)=O)C=CC(=C1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3',3-Difluorobiphenyl-4-carboxamide

3',3-Difluorobiphenyl-4-carboxamide: A Promising Compound in Medicinal Chemistry

3',3-Difluorobiphenyl-4-carboxamide (CAS No. 1214330-66-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluorobiphenyl derivatives, which are known for their ability to modulate various biological processes. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding 3',3-Difluorobiphenyl-4-carboxamide.

The chemical structure of 3',3-Difluorobiphenyl-4-carboxamide is characterized by a biphenyl core with two fluorine atoms at the 3' and 3 positions, and an amide group attached to the 4-position of one of the phenyl rings. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for drug discovery and development. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in optimizing its pharmacokinetic profile.

The synthesis of 3',3-Difluorobiphenyl-4-carboxamide can be achieved through various synthetic routes. One common approach involves the coupling of a difluorophenyl boronic acid with a substituted benzoyl chloride, followed by amidation with an appropriate amine. Recent advancements in transition-metal-catalyzed cross-coupling reactions have further streamlined this process, enabling the efficient production of this compound on a larger scale. These synthetic methods not only improve yield but also enhance the purity and consistency of the final product.

In terms of biological activity, 3',3-Difluorobiphenyl-4-carboxamide has shown promising results in several areas of medicinal chemistry. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

Recent research has also explored the use of 3',3-Difluorobiphenyl-4-carboxamide in neurodegenerative diseases. Preclinical studies have indicated that this compound can modulate signaling pathways associated with neuroinflammation and oxidative stress, which are major contributors to conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 3',3-Difluorobiphenyl-4-carboxamide may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic properties of 3',3-Difluorobiphenyl-4-carboxamide have been extensively studied to optimize its use in clinical settings. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for good tissue penetration, while its metabolic stability ensures prolonged therapeutic effects. These characteristics make it a suitable candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3',3-Difluorobiphenyl-4-carboxamide in various therapeutic applications. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3',3-Difluorobiphenyl-4-carboxamide (CAS No. 1214330-66-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its favorable biological activity and pharmacokinetic properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing treatments for various diseases.